(1,3-Benzoxazol-2-yloxy)acetic acid
Cat. No. B8515226
M. Wt: 193.16 g/mol
InChI Key: FWYULLXZQPHSAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCC(Oc1nc2ccccc2o1)C(=O)[O-]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH2:1]([CH3:2])[CH:3]([C:4](=[O:5])[O-:6])[O:7][c:8]1[o:9][c:10]2[c:11]([n:12]1)[cH:13][cH:14][cH:15][cH:16]2.[Na+:18].[OH-:17].[OH2:19]>>[CH2:3]([C:4](=[O:5])[OH:6])[O:7][c:8]1[o:9][c:10]2[c:11]([n:12]1)[cH:13][cH:14][cH:15][cH:16]2
|
Inputs
Step One
|
Name
|
CCC(Oc1nc2ccccc2o1)C(=O)[O-]
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCC(Oc1nc2ccccc2o1)C(=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)COc1nc2ccccc2o1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
